Cas no 920760-13-0 (Tert-Butyl 3-(bromomethyl)-2-nitrobenzoate)

• Product Name: Tert-Butyl 3-(bromomethyl)-2-nitrobenzoate
• CAS No: 920760-13-0
• MF: C₁₂H₁₄BrNO₄
• MW: 316.147862911224
• CID: 747368
• Update Time: 2023-08-03

Tert-Butyl 3-(bromomethyl)-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(bromomethyl)-2-nitro-, 1,1-dimethylethyl ester
• tert-butyl 3-(bromomethyl)-2-nitrobenzoate
• Tert-Butyl 3-(bromomethyl)-2-nitrobenzoate

• Inchi： 1S/C12H14BrNO4/c1-12(2,3)18-11(15)9-6-4-5-8(7-13)10(9)14(16)17/h4-6H,7H2,1-3H3
• InChI Key： CLKAPYSZCAQBLX-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC(=C1[N+](=O)[O-])C(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 321
• Topological Polar Surface Area: 72.1